2-Fluorobenzo[d]thiazol-5-ol

• IUPAC Name: 2-fluoro-1,3-benzothiazol-5-ol
• InChI: InChI=1S/C7H4FNOS/c8-7-9-5-3-4(10)1-2-6(5)11-7/h1-3,10H
• InChI Key: VENCUPLVTNQFPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)N=C(S2)F
• Molecular Formula: C7H4FNOS
• Molecular Weight: 169.18 g/mol
• CAS No.: 1261564-25-3

Description

2-Fluorobenzo[d]thiazol-5-ol is a chemical compound that is used for pharmaceutical testing. It is related to the benzothiazole family of compounds, which are known for their diverse biological activities.

Chemical Reactions Analysis

Benzothiazole derivatives have been found to undergo a variety of chemical reactions. For instance, a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles were synthesized by reacting 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides.

Scientific Research Applications

Fluorescence and Biological Activity

• Dual Fluorescence Effects: 2-Fluorobenzo[d]thiazol-5-ol exhibits unique dual fluorescence effects, crucial for developing effective fluorescence probes or potential pharmaceuticals with antimycotic properties (Budziak et al., 2019).

Binding Capability with Metals

• Binding with Gold: This compound and its derivatives demonstrate a notable binding capability with metals, such as gold, which could be significant for applications in materials science and chemistry (Sun et al., 2008).

Synthesis and Reactions

• Synthesis in Medicinal Chemistry: The compound plays a role in the synthesis of various heterocyclic ring systems, important in medicinal chemistry and natural products (Wu & Yang, 2009).

Antiproliferative and Cytotoxicity Effects

• Anticancer Potential: this compound derivatives have shown significant antiproliferative activity and low cytotoxicity effects, making them potential candidates for cancer treatment (Uremis et al., 2017).

Potential in Molecular Medicine

• Activation of p53 in Cancer Cells: Derivatives of this compound have been found to activate p53 in cancer cells, leading to cell cycle arrest and apoptosis, which is crucial for developing new cancer therapies (Kumbhare et al., 2014).

Electrophilic Fluorination

• Direct Ortho-Fluorination: The compound is used in electrophilic fluorination reactions, essential in pharmaceutical and agrochemical industries for synthesizing fluorinated products (Ding et al., 2014).

Antiviral Activity

• Antiviral Properties: Some derivatives of this compound possess significant antiviral activities, particularly against tobacco mosaic virus, showcasing their potential as antiviral agents (Xie et al., 2017).

Anticancer Agents

• Anticancer Agents Development: Novel aminothiazole-paeonol derivatives of this compound show high potency against certain cancer cell lines, suggesting their promise as anticancer agents (Tsai et al., 2016).

Mechanism of Action

Target of Action

Thiazole derivatives, which include 2-fluorobenzo[d]thiazol-5-ol, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to affect a wide range of biological pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of this compound.

Result of Action

Thiazole derivatives have been found to have diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .

Action Environment

The solubility properties of thiazole derivatives may influence their action and stability in different environments .

Biochemical Analysis

Biochemical Properties

2-Fluorobenzo[d]thiazol-5-ol plays a significant role in biochemical reactions. It interacts with a variety of enzymes, proteins, and other biomolecules. For instance, thiazole derivatives, including this compound, have been shown to exhibit antimicrobial, antifungal, and antitumor activities . The compound can undergo electrophilic and nucleophilic substitutions, which are crucial for its interaction with biomolecules. These interactions often involve the formation of hydrogen bonds, van der Waals forces, and covalent bonds, leading to the modulation of enzyme activity and protein function.

Cellular Effects

This compound influences various types of cells and cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, thiazole derivatives can modulate the activity of key signaling molecules, such as kinases and phosphatases, thereby altering cell proliferation, differentiation, and apoptosis . Additionally, this compound may impact the expression of genes involved in metabolic pathways, leading to changes in cellular energy production and biosynthesis.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound can bind to the active sites of enzymes, either inhibiting or activating their catalytic functions . This binding is often mediated by specific interactions with amino acid residues in the enzyme’s active site. Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that thiazole derivatives can remain stable under certain conditions, but may degrade over time, leading to a decrease in their biological activity . Long-term exposure to this compound in in vitro or in vivo studies has been associated with sustained changes in cellular processes, such as altered cell growth and metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antimicrobial or antitumor activity . At high doses, it can cause toxic or adverse effects, including cytotoxicity and organ damage. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological activity without causing significant toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body . The compound can affect metabolic flux and alter the levels of metabolites, leading to changes in cellular energy production and biosynthesis. These metabolic interactions are crucial for understanding the compound’s pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments. The distribution of this compound can influence its biological activity and toxicity, as well as its therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is essential for its interaction with specific biomolecules and its involvement in cellular processes.